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Compound of Interest |

Compound Name: Trimethyl((2-methylallyl)oxy)silane
CAS No.: 25195-85-1
Cat. No.: B3179361

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for trimethyl((2-methylallyl)oxy)silane could
not be located. The following guidance is based on the available safety information for the
closely related compound, Trimethyl(2-methylallyl)silane (CAS No. 18292-38-1). Due to the
potential for different chemical properties and hazards, this information should be used as a
preliminary guide. It is imperative to consult with your institution's Environmental Health and
Safety (EHS) department for specific disposal protocols.

This document provides essential safety and logistical information for the proper disposal of
trimethyl((2-methylallyl)oxy)silane, designed for researchers, scientists, and drug
development professionals. The procedural guidance herein is intended to supplement, not
replace, institutional and regulatory protocols.

Immediate Safety and Hazard Information

Based on the data for the analogous compound Trimethyl(2-methylallyl)silane, this substance
should be treated as a highly flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2] All handling and disposal operations must be conducted in a well-ventilated area,
preferably within a chemical fume hood, and away from all sources of ignition.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3179361#bc-rfq
https://www.benchchem.com/product/b3179361/docs?utm_src=pdf-body#proper-disposal-of-trimethyl-2-methylallyl-oxy-silane-a-step-by-step-guide
https://www.benchchem.com/product/b3179361/docs?utm_src=pdf-body#proper-disposal-of-trimethyl-2-methylallyl-oxy-silane-a-step-by-step-guide
https://www.scisupplies.eu/fr/products/Methallyltrimethylsilane-95-0-GC-5mL-p616634272
https://www.tcichemicals.com/OP/en/sds/M3010_JP_EN.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3179361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal Protective Equipment (PPE)

Before beginning any disposal procedures, ensure the following personal protective equipment
IS worn:

o Eye Protection: Chemical safety goggles and a face shield.[3]
e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).
» Skin Protection: A flame-retardant lab coat and closed-toe shoes.

o Respiratory Protection: If working outside of a fume hood or if vapor concentrations are high,
use a respirator with an appropriate organic vapor cartridge.[3]

Quantitative Data for Trimethyl(2-methylallyl)silane
(CAS 18292-38-1)

The following table summarizes the known quantitative data for the related compound,
Trimethyl(2-methylallyl)silane. This data should be used as an estimate for safety and handling
considerations of trimethyl((2-methylallyl)oxy)silane.

Property Value

CAS Number 18292-38-1

Molecular Formula C7H16Si

Molecular Weight 128.29 g/mol

Boiling Point 109-111 °C

Density 0.73 g/mL at 25 °C

Flash Point -6.11 °C (21.0 °F) - closed cup
Hazard Classifications Flammable Liquid, Category 2

Step-by-Step Disposal Protocol
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This protocol outlines the general procedure for the safe disposal of small quantities of
trimethyl((2-methylallyl)oxy)silane typically found in a research setting.

» Neutralization (if applicable and approved): For some organosilanes, slow addition to a
stirred, cooled solution of sodium bicarbonate in a compatible solvent can be a method of
neutralization. However, without specific reactivity data for trimethyl((2-
methylallyl)oxy)silane, this step is not recommended without prior approval from your EHS
department.

o Absorption of Small Spills or Residues:

o For minor spills or residual amounts in containers, use an inert absorbent material such as
vermiculite, dry sand, or commercial sorbent pads.

o Do not use combustible materials like paper towels to absorb the bulk of the liquid.

o Ensure the absorption is carried out in a well-ventilated area, away from ignition sources.
o Containment of Contaminated Materials:

o Carefully collect the absorbed material using non-sparking tools.[2]

o Place the contaminated absorbent material into a designated, properly labeled, and
sealable waste container. The container should be compatible with flammable liquids.

o Packaging for Disposal:

o The primary waste container should be placed inside a secondary, larger container with a
secure lid.

o Label the outer container clearly with the full chemical name ("Trimethyl((2-
methylallyl)oxy)silane"), the approximate quantity, and all relevant hazard symbols (e.g.,
flammable liquid).

e Waste Storage and Removal:

o Store the sealed waste container in a designated, well-ventilated, and cool area for
flammable waste, away from incompatible materials.
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o Contact your institution's EHS department to arrange for pickup and disposal by a licensed
hazardous waste disposal company.[4][5] Do not pour this chemical down the drain.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the safe handling and disposal of
trimethyl((2-methylallyl)oxy)silane.

Caption: Disposal workflow for trimethyl((2-methylallyl)oxy)silane.
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Caption: Hazard and precaution relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of Trimethyl((2-methylallyl)oxy)silane: A
Step-by-Step Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3179361/docs#proper-disposal-of-trimethyl-2-
methylallyl-oxy-silane-a-step-by-step-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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